Cas no 1525519-05-4 (4-((4-methoxybenzyl)amino)pentan-1-ol)

• Product Name: 4-((4-methoxybenzyl)amino)pentan-1-ol
• CAS No: 1525519-05-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD23868089
• CID: 4604110
• PubChem ID: 80300178
• Update Time: 2025-07-19

4-((4-methoxybenzyl)amino)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-((4-methoxybenzyl)amino)pentan-1-ol

• MDL： MFCD23868089
• Inchi： 1S/C13H21NO2/c1-11(4-3-9-15)14-10-12-5-7-13(16-2)8-6-12/h5-8,11,14-15H,3-4,9-10H2,1-2H3
• InChI Key： MICZGOMXMGCDCA-UHFFFAOYSA-N
• SMILES： C(O)CCC(NCC1=CC=C(OC)C=C1)C

Additional information on 4-((4-methoxybenzyl)amino)pentan-1-ol

Introduction to 4-((4-methoxybenzyl)amino)pentan-1-ol (CAS No. 1525519-05-4)

4-((4-methoxybenzyl)amino)pentan-1-ol (CAS No. 1525519-05-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-((4-methoxybenzyl)amino)pentan-1-ol consists of a pentan-1-ol backbone with an amino group substituted by a 4-methoxybenzyl moiety. This combination of functional groups imparts specific chemical and biological properties that make it an attractive candidate for further investigation. The methoxy group on the benzene ring enhances the compound's lipophilicity, which can influence its bioavailability and cellular uptake.

Recent studies have highlighted the potential of 4-((4-methoxybenzyl)amino)pentan-1-ol in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-((4-methoxybenzyl)amino)pentan-1-ol could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-((4-methoxybenzyl)amino)pentan-1-ol has also shown promise in neuroprotective applications. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism underlying this neuroprotective effect is believed to involve the activation of antioxidant defense systems and the inhibition of apoptosis pathways.

The pharmacokinetic properties of 4-((4-methoxybenzyl)amino)pentan-1-ol have been extensively studied to understand its behavior in biological systems. Research published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These characteristics are crucial for its potential use as a therapeutic agent in clinical settings.

In terms of safety and toxicity, preliminary studies have indicated that 4-((4-methoxybenzyl)amino)pentan-1-ol is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully assess its safety profile and determine optimal dosing regimens. The ongoing clinical trials aim to evaluate the efficacy and safety of this compound in treating various inflammatory and neurodegenerative diseases.

The synthesis of 4-((4-methoxybenzyl)amino)pentan-1-ol has been optimized to ensure high yields and purity, which are essential for pharmaceutical applications. Various synthetic routes have been explored, including multistep reactions involving alkylation, reduction, and functional group transformations. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 4-((4-methoxybenzyl)amino)pentan-1-ol (CAS No. 1525519-05-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.